Cas no 223605-17-2 (Cyclohexanol,4-(1-piperazinyl)-, cis-)

Cyclohexanol,4-(1-piperazinyl)-, cis-, is a cyclohexanol derivative featuring a piperazine substituent in the cis-configuration. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate in the development of pharmacologically active molecules. The presence of the piperazine moiety enhances its potential for forming stable interactions with biological targets, while the cyclohexanol backbone contributes to conformational rigidity. Its well-defined stereochemistry ensures reproducibility in synthetic applications. This compound is particularly valuable in the design of ligands for receptors and enzymes, where precise spatial orientation of functional groups is critical for activity. Suitable for research-scale synthesis and further derivatization.

Cyclohexanol,4-(1-piperazinyl)-, cis- structure

223605-17-2 structure

Product Name:Cyclohexanol,4-(1-piperazinyl)-, cis-

CAS No:223605-17-2

MF:C₁₀H₂₀N₂O

MW:184.278602600098

MDL:MFCD22495399

CID:244593

PubChem ID:21256600

Update Time:2025-06-08

Cyclohexanol,4-(1-piperazinyl)-, cis- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol,4-(1-piperazinyl)-, cis-
- 4-piperazin-1-ylcyclohexan-1-ol
- CIS-4-PIPERAZIN-1-YLCYCLOHEXANOL
- Cyclohexanol, 4-(1-piperazinyl)-, cis- (9CI)
- cis-4-Piperazin-1-yl-cyclohexanol
- 1564338-26-6
- Cyclohexanol,4-(1-piperazinyl)-,trans-(9ci)
- Cyclohexanol, 4-(1-piperazinyl)-, trans- (9CI)
- XXJFHDNRNBKUIC-AOOOYVTPSA-N
- CS-0447362
- 223605-18-3
- trans-4-Piperazin-1-yl-cyclohexanol
- SCHEMBL3601262
- cyclohexanol, 4-(1-piperazinyl)-, trans-
- Cyclohexanol,4-(1-piperazinyl)-,cis-(9ci)
- SB35570
- 223605-17-2
- SCHEMBL7897450
- 4-Piperazin-1-yl-cyclohexanol
- 4-(Piperazin-1-yl)cyclohexan-1-ol
- cis-4-Piperizin-1-yl-cyclohexanol
- XXJFHDNRNBKUIC-MGCOHNPYSA-N
- cis-4-(Piperazin-1-yl)cyclohexanol
- CHEMBL4092674
- SB35569
- SCHEMBL22834986
- SB33925
- MDL： MFCD22495399
- Inchi： 1S/C10H20N2O/c13-10-3-1-9(2-4-10)12-7-5-11-6-8-12/h9-11,13H,1-8H2
- InChI Key： XXJFHDNRNBKUIC-UHFFFAOYSA-N
- SMILES： OC1CCC(CC1)N1CCNCC1

Computed Properties

Exact Mass: 184.1577
Monoisotopic Mass: 184.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.5

Cyclohexanol,4-(1-piperazinyl)-, cis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-1g	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-5g	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-500mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-250mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-100mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0302-50mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	96%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	Y1005755-100mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	95%	100mg	$255	2024-07-28
eNovation Chemicals LLC	Y1005755-250mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	95%	250mg	$370	2024-07-28
eNovation Chemicals LLC	Y1005755-500mg	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	95%	500mg	$610	2024-07-28
eNovation Chemicals LLC	Y1005755-1g	cis-4-Piperazin-1-yl-cyclohexanol	223605-17-2	95%	1g	$1115	2024-07-28